4-{2-oxo-2-[2-(1,3-thiazol-2-yl)piperidin-1-yl]ethyl}-2H-1,4-benzothiazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to the class of benzothiazines and thiazolyl piperidines, molecules known for their diverse biological activities and potential pharmaceutical applications. These compounds have been synthesized and studied for their various chemical and physical properties, aiming to understand their mechanisms of action, reactivity, and potential as bioactive molecules.
Synthesis Analysis
The synthesis of benzothiazines often involves microwave irradiation conditions, which offer advantages in speed, purity, and yield compared to conventional methods. For example, the synthesis of related benzothiazines under microwave conditions has been reported, highlighting the efficiency of this method in combining heterocyclic pharmacophores to yield compounds with potential biological activities (Ashok et al., 2006).
Molecular Structure Analysis
Structural characterization of similar compounds typically involves spectroscopic methods such as NMR, IR, and sometimes X-ray crystallography. These techniques provide detailed information on the molecular geometry, electronic structure, and intermolecular interactions, crucial for understanding the compound's chemical behavior and biological activity.
Chemical Reactions and Properties
Compounds within this chemical family participate in various chemical reactions, including cyclization, N-alkylation, and condensation, to yield a diverse array of derivatives with different biological activities. For instance, the synthesis of piperidine substituted benzothiazole derivatives has been explored, revealing insights into their reactivity and potential applications (Shafi et al., 2021).
properties
IUPAC Name |
4-[2-oxo-2-[2-(1,3-thiazol-2-yl)piperidin-1-yl]ethyl]-1,4-benzothiazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S2/c22-16(20-9-4-3-6-14(20)18-19-8-10-24-18)11-21-13-5-1-2-7-15(13)25-12-17(21)23/h1-2,5,7-8,10,14H,3-4,6,9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLSSNGBAZJJCEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=NC=CS2)C(=O)CN3C(=O)CSC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.